Cas no 922130-26-5 (2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide)

• Product Name: 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide
• CAS No: 922130-26-5
• MF: C₂₁H₁₉N₃O₄
• MW: 377.393265008926
• CID: 6380567
• PubChem ID: 27639363
• Update Time: 2023-12-15

2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide
• 2-(1,3-dioxoisoindolin-2-yl)-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide
• HMS3497P06
• F2266-0107
• 2-(1,3-dioxoisoindol-2-yl)-N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)acetamide
• 922130-26-5
• AKOS004976931

• Inchi： 1S/C21H19N3O4/c1-2-23-17-9-8-14(11-13(17)7-10-19(23)26)22-18(25)12-24-20(27)15-5-3-4-6-16(15)21(24)28/h3-6,8-9,11H,2,7,10,12H2,1H3,(H,22,25)
• InChI Key： AFVNPYHQACNHOI-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCC(=O)N2CC)(=O)CN1C(=O)C2=C(C1=O)C=CC=C2

Computed Properties

• Exact Mass: 377.13755610g/mol
• Monoisotopic Mass: 377.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 86.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones